Cas no 1187929-00-5 (1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride)

• Product Name: 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride
• CAS No: 1187929-00-5
• MF: C₁₅H₁₅ClFNO
• MW: 279.737106561661
• MDL: MFCD09997769
• CID: 4778318
• Update Time: 2026-02-27

1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-AMINOMETHYL-PHENYL)-2-(4-FLUORO-PHENYL)-ETHANONE HYDROCHLORIDE
• SB31251
• 1-(4-(Aminomethyl)phenyl)-2-(4-fluorophenyl)ethan-1-one hydrochloride
• 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride

• MDL： MFCD09997769
• Inchi： 1S/C15H14FNO.ClH/c16-14-7-3-11(4-8-14)9-15(18)13-5-1-12(10-17)2-6-13;/h1-8H,9-10,17H2;1H
• InChI Key： OVVORHDENACFOR-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CC(C1C=CC(CN)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 266
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride

Introduction to 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride (CAS No. 1187929-00-5) and Its Emerging Applications in Chemical Biology

The compound 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride, identified by the CAS number 1187929-00-5, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery, molecular imaging, and the development of novel therapeutic agents. The presence of both amino and fluoro substituents in its aromatic system imparts distinct physicochemical properties, making it a versatile scaffold for further chemical modifications and biological investigations.

In recent years, the exploration of biologically active molecules has been revolutionized by the integration of computational chemistry, high-throughput screening, and structure-activity relationship (SAR) studies. Among these efforts, 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride has emerged as a promising candidate for further investigation. Its molecular design incorporates key pharmacophoric elements that are known to interact with biological targets, including enzymes and receptors. The fluorine atom, in particular, is a well-documented modulator of metabolic stability and binding affinity, while the amine group provides a site for further derivatization and functionalization.

Current research in the field of medicinal chemistry highlights the importance of heterocyclic compounds in developing next-generation therapeutics. The structural motif of 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride aligns with this trend, as it combines aromatic rings with functional groups that enhance solubility and bioavailability. This compound has been studied for its potential role in modulating pathways associated with inflammation, neurodegeneration, and cancer. Preliminary in vitro studies suggest that it may exhibit inhibitory effects on certain kinases and transcription factors, making it a valuable tool for mechanistic studies.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. Solubility plays a pivotal role in drug formulation, as it directly influences absorption rates and therapeutic efficacy. By optimizing the salt form, researchers can improve the pharmacokinetic profile of 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride, ensuring better delivery to target tissues. This aspect has been particularly relevant in the development of oral formulations where bioavailability is a key consideration.

Advances in spectroscopic techniques have enabled more detailed characterization of this compound. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming its molecular structure, while mass spectrometry (MS) provides insights into its fragmentation patterns. These analytical methods are essential for ensuring the purity and identity of 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride before it is subjected to biological testing. Additionally, computational modeling techniques such as molecular dynamics simulations have been employed to predict how this compound might interact with biological targets at an atomic level.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to enhanced binding affinities and metabolic stability. In the case of 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride, the 4-fluoro-substituted phenyl ring is expected to contribute to its interaction with biological targets by improving its lipophilicity and reducing susceptibility to enzymatic degradation. These properties make it an attractive candidate for further development into a lead compound for drug discovery programs.

Recent publications have begun to explore the potential of 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride in addressing neurological disorders. The amine group on the benzene ring provides a handle for further derivatization into more complex structures that could target specific neurotransmitter systems. For instance, modifications could be made to enhance selectivity for certain receptors or enzymes implicated in conditions such as Alzheimer's disease or Parkinson's disease. Such targeted approaches are increasingly favored in modern drug design due to their potential to minimize off-target effects.

The synthesis of 1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the core aromatic framework efficiently. The introduction of fluorine atoms often necessitates specialized methodologies due to their reactivity and sensitivity to environmental conditions. However, recent advances in fluorination chemistry have made it possible to incorporate fluorine into complex molecules with greater ease than previously thought.

In conclusion,1-(4-Aminomethyl-phenyl)-2-(4-fluoro-phenyl)-ethanone hydrochloride (CAS No. 1187929-00-5) represents a compelling example of how structural innovation can lead to novel biologically active compounds. Its unique combination of pharmacophoric elements makes it a valuable scaffold for further exploration in chemical biology and pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies that address complex diseases.